Cas no 62810-38-2 (4-Chloro-3'-nitrobenzophenone)

• Product Name: 4-Chloro-3'-nitrobenzophenone
• CAS No: 62810-38-2
• MF: C₁₃H₈ClNO₃
• MW: 261.660522460938
• MDL: MFCD00617171
• CID: 430658
• PubChem ID: 767346
• Update Time: 2025-04-19

4-Chloro-3'-nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)(3-nitrophenyl)-
• (4-chlorophenyl)-(3-nitrophenyl)methanone
• 4-Chloro-3'-nitrobenzophenone
• (4-Chlor-phenyl)-(3-nitro-phenyl)-keton
• 3-Nitro-4'-Chlorobenzophenone
• 4'-Chlor-3-nitro-benzophenon
• 4-chlorophenyl 3-nitrophenyl ketone
• Oprea1_144115
• Cambridge id 5485456
• MFCD00617171
• SR-01000397804
• 62810-38-2
• AB00086792-01
• SCHEMBL7787760
• WANOJUMUCWLVTE-UHFFFAOYSA-N
• CS-0331554
• (4-CHLOROPHENYL)(3-NITROPHENYL)METHANONE
• DTXSID60354253
• SR-01000397804-1
• 4'-chloro-3-nitrobenzophenone
• AKOS001591156
• Oprea1_072764

• MDL： MFCD00617171
• Inchi： 1S/C13H8ClNO3/c14-11-6-4-9(5-7-11)13(16)10-2-1-3-12(8-10)15(17)18/h1-8H
• InChI Key： WANOJUMUCWLVTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 261.01900
• Monoisotopic Mass: 261.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.89000
• LogP: 4.00240